Cas no 286-20-4 (7-oxabicyclo4.1.0heptane)

Cyclohexene oxide, molecular formula C6H10O, molecular weight 98.143. it is a colourless or yellowish liquid with fragrance. It is the main raw material of pesticide acaricide, surfactant and rubber additive< Br>
7-oxabicyclo4.1.0heptane structure
7-oxabicyclo4.1.0heptane structure
7-oxabicyclo4.1.0heptane
286-20-4
C6H10O
98.14
MFCD00005162
36691
9246

7-oxabicyclo4.1.0heptane Properties

Names and Identifiers

    • Cyclohexene oxide
    • 1,2-CYCLOHEXENEEPOXIDE
    • 1,2-EPOXYCYCLOHEXANE
    • 7-OXABICYCLO[4.1.0]HEPTANE
    • CYCLOHEXENE
    • EPOXYCYCLOHEXANE
    • HXO
    • 1,2-epoxy-cyclohexan
    • 2,3-tetramethyleneoxirane
    • 7-oxabicyclo(3.1.0)heptane
    • Bicyclo[4.1.0]heptane, 7-oxa-
    • Ccho
    • cis-1,2-epoxycyclohexane
    • Cyclohexane, 1,2-epoxy-
    • cyclohexaneoxide
    • Cyclohexene 1-oxide
    • Cyclohexene epoxide
    • cyclohexene-1-oxide
    • 1,2-Cyclohexene oxide
    • 1,2-Epoxycyclohexane,7-Oxabicyclo[4.1.0]heptane
    • 3,4-diepoxycyclohexane
    • 3,4-epoxycyclohexane
    • Cyclohexane,1,2-epoxy
    • cyclohexane-1,2-epoxide
    • Cyclohexylene oxide
    • Tetramethyleneoxirane
    • AKOS000117931
    • NS00002265
    • NSC-128074
    • AKOS017342842
    • WLN: T36 BOTJ
    • 1,2-epoxy-cyclohexane
    • Cyclohexane,2-epoxy-
    • cyclohexenoxide
    • Cyclohexene oxide, 98%
    • NCGC00090763-02
    • AC-293
    • Cyclohexene, oxide
    • Tox21_201152
    • MFCD00005162
    • CHEMBL1361659
    • cis-Cyclohexene Oxide
    • Cyclohexane oxide
    • J-017160
    • PD193093
    • NSC-5218
    • Z239871664
    • NSC 128074
    • Q2750068
    • CyHO
    • O0071
    • NCGC00090763-01
    • EN300-27482
    • 7-oxa-bicyclo[4.1.0]heptane
    • J-520161
    • Cyclohexeneoxide
    • DTXCID404880
    • NCGC00258704-01
    • DTXSID6024880
    • 7-oxa-bicyclo[4.1.0] heptane
    • CAS-286-20-4
    • 286-20-4
    • NSC128074
    • NSC5218
    • F0001-0899
    • 7-oxabicyclo 4.1.0 heptane
    • BBL011411
    • STL146517
    • +Expand
    • MFCD00005162
    • ZWAJLVLEBYIOTI-UHFFFAOYSA-N
    • 1S/C6H10O/c1-2-4-6-5(3-1)7-6/h5-6H,1-4H2
    • C1CCC2C(C1)O2
    • 383568

Computed Properties

  • 98.07320
  • 0
  • 1
  • 0
  • 98.073165
  • 7
  • 70.2
  • 0
  • 0
  • 2
  • 0
  • 0
  • 1
  • 1.2
  • nothing
  • 0
  • 12.5

Experimental Properties

  • 1.32780
  • 12.53000
  • 1.452-1.454
  • Insoluble
  • 130°C
  • -40 ºC
  • 27 ºC
  • Colorless to yellowish liquid
  • Insoluble in water, soluble in alcohol \ acetone \ ether
  • 0.97

7-oxabicyclo4.1.0heptane Security Information

7-oxabicyclo4.1.0heptane Customs Data

  • 29109000

  • China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-oxabicyclo4.1.0heptane Synthesis

Synthetic Circuit 1

110-82-7 110-82-7
286-20-4 286-20-4
959026-72-3 959026-72-3
177738-29-3 177738-29-3
92789-32-7 92789-32-7
65181-96-6 65181-96-6
55265-34-4 55265-34-4
54812-71-4 54812-71-4
54808-55-8 54808-55-8
28746-99-8 28746-99-8
20642-00-6 20642-00-6
17961-10-3 17961-10-3
6243-10-3 6243-10-3
6222-35-1 6222-35-1
4645-15-2 4645-15-2
4351-54-6 4351-54-6
1640-89-7 1640-89-7
1551-44-6 1551-44-6
1551-43-5 1551-43-5
1117-59-5 1117-59-5
965-40-2 965-40-2
931-17-9 931-17-9
930-68-7 930-68-7
629-11-8 629-11-8
622-45-7 622-45-7
540-07-8 540-07-8
504-01-8 504-01-8
142-62-1 142-62-1
111-29-5 111-29-5
109-60-4 109-60-4
108-94-1 108-94-1
108-93-0 108-93-0
108-88-3 108-88-3
108-87-2 108-87-2
100-41-4 100-41-4
96-41-3 96-41-3
71-41-0 71-41-0
66-25-1 66-25-1
Reaction Conditions
1.1 157 - 158 °C
Reference
Intensification of cyclohexanone purification stage from impurities in caprolactam production using phase transfer catalysis
Martynenko, E. A.; Glazko, I. L.; Levanova, S. V.; Portnova, Yu. V., Russian Journal of Applied Chemistry, 2014, 87(7), 899-903

Synthetic Circuit 2

110-83-8 110-83-8
286-20-4 286-20-4
822-86-6 822-86-6
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Chlorine Solvents: Acetone ,  Water
Reference
A study of the hypochlorination of styrene. Preparation of chlorohydrins in aqueous acetone
Sumrell, Gene; et al, Canadian Journal of Chemistry, 1964, 42(12), 2896-9

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